Cas no 130647-45-9 (3-oxo-3,4,5,6,7,8-hexahydroquinoxaline-2-carbonitrile)

• Product Name: 3-oxo-3,4,5,6,7,8-hexahydroquinoxaline-2-carbonitrile
• CAS No: 130647-45-9
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD15144429
• CID: 102552
• PubChem ID: 14686422
• Update Time: 2025-04-18

3-oxo-3,4,5,6,7,8-hexahydroquinoxaline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarbonitrile,3,4,5,6,7,8-hexahydro-3-oxo-
• 3-OXO-3,4,5,6,7,8-HEXAHYDROQUINOXALINE-2-CARBONITRILE
• 2-Quinoxalinecarbonitrile,3,4,5,6,7,8-hexahydro-3-oxo-(9CI)
• 3-oxo-5,6,7,8-tetrahydro-4H-quinoxaline-2-carbonitrile
• EN300-320122
• 130647-45-9
• DTXSID50562981
• 3-oxo-3,4,5,6,7,8-hexahydroquinoxaline-2-carbonitrile

• MDL： MFCD15144429
• Inchi： 1S/C9H9N3O/c10-5-8-9(13)12-7-4-2-1-3-6(7)11-8/h1-4H2,(H,12,13)
• InChI Key： INPNEBUTEXPDSV-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=NC2=C(CCCC2)N1

Computed Properties

• Exact Mass: 174.06684
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 66.64